3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H18ClNO3S
• Molecular Weight: 411.9 g/mol
• IUPAC Name: 3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-[(2-methylphenyl)methyl]indol-2-one
• InChI: InChI=1S/C22H18ClNO3S/c1-14-6-2-3-7-15(14)13-24-17-9-5-4-8-16(17)22(27,21(24)26)12-18(25)19-10-11-20(23)28-19/h2-11,27H,12-13H2,1H3
• InChI Key: JZFURZPKPJDRHN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2C3=CC=CC=C3C(C2=O)(CC(=O)C4=CC=C(S4)Cl)O

Description

3-[2-(5-chlorothiophen-2-yl)-2-oxoethyl]-3-hydroxy-1-(2-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that has shown potential in scientific research applications. This compound is also known as CT-1 and belongs to the family of indolinones.

Mechanism of Action

The mechanism of action of CT-1 involves the activation of the gp130 receptor and subsequent activation of the JAK/STAT signaling pathway. This leads to the upregulation of various genes involved in cell survival, proliferation, and differentiation. CT-1 has also been shown to activate the PI3K/Akt and MAPK/ERK signaling pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
CT-1 has been reported to have several biochemical and physiological effects. It has been shown to increase the survival of cardiomyocytes and neurons in vitro. In animal models of myocardial infarction and heart failure, CT-1 has been shown to improve cardiac function and reduce myocardial damage. CT-1 has also been reported to improve cognitive function in animal models of Alzheimer's disease. Additionally, CT-1 has been shown to inhibit the growth and proliferation of various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the advantages of using CT-1 in lab experiments is its well-established synthesis method. CT-1 is also a relatively stable compound, which makes it easy to handle and store. However, one of the limitations of using CT-1 in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

Several future directions for the research on CT-1 can be identified. One of the areas of interest is the potential therapeutic applications of CT-1 in neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. Another area of interest is the development of CT-1 analogs with improved pharmacokinetic properties. Additionally, the molecular mechanisms underlying the anticancer properties of CT-1 need to be further elucidated. Overall, CT-1 has shown promising results in scientific research, and further studies are warranted to explore its full potential.

Synthesis Methods

The synthesis method of CT-1 involves the reaction of 5-chlorothiophene-2-carboxylic acid with 2-methylbenzylamine to form an amide intermediate. This intermediate then undergoes cyclization and oxidation reactions to form CT-1. The synthesis method of CT-1 has been reported in several research papers, and it is a well-established method.

Scientific Research Applications

CT-1 has been studied for its potential therapeutic applications in various diseases, including cardiovascular diseases, neurodegenerative diseases, and cancer. Several studies have reported the cardioprotective effects of CT-1 in animal models of myocardial infarction and heart failure. CT-1 has also been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. Additionally, CT-1 has been reported to have anticancer properties in various cancer cell lines.